Cas no 890622-53-4 (5-tert-butyl-7-chloro-3-(2-chlorophenyl)pyrazolo1,5-apyrimidine)

• Product Name: 5-tert-butyl-7-chloro-3-(2-chlorophenyl)pyrazolo1,5-apyrimidine
• CAS No: 890622-53-4
• MF: C₁₆H₁₅Cl₂N₃
• MW: 320.216401338577
• MDL: MFCD08236177
• CID: 5423172
• PubChem ID: 16450077
• Update Time: 2025-05-22

5-tert-butyl-7-chloro-3-(2-chlorophenyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl-7-chloro-3-(2-chloro-phenyl)-pyrazolo[1,5-a]pyrimidine
• F3250-0562
• 890622-53-4
• Z432420462
• 5-(tert-butyl)-7-chloro-3-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidine
• AKOS000276465
• 5-tert-butyl-7-chloro-3-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidine
• EN300-25002012
• 7-Chloro-3-(2-chlorophenyl)-5-(1,1-dimethylethyl)pyrazolo[1,5-a]pyrimidine
• 5-tert-butyl-7-chloro-3-(2-chlorophenyl)pyrazolo1,5-apyrimidine

• MDL： MFCD08236177
• Inchi： 1S/C16H15Cl2N3/c1-16(2,3)13-8-14(18)21-15(20-13)11(9-19-21)10-6-4-5-7-12(10)17/h4-9H,1-3H3
• InChI Key： YSVVRQLHZLSWIE-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3Cl)C=NN1C(Cl)=CC(C(C)(C)C)=N2

Computed Properties

• Exact Mass: 319.0643029g/mol
• Monoisotopic Mass: 319.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -0.59±0.40(Predicted)

Additional information on 5-tert-butyl-7-chloro-3-(2-chlorophenyl)pyrazolo1,5-apyrimidine

Comprehensive Overview of 5-tert-butyl-7-chloro-3-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 890622-53-4)

The compound 5-tert-butyl-7-chloro-3-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidine (CAS No. 890622-53-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazolo[1,5-a]pyrimidine core and substituted phenyl and tert-butyl groups, make it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a kinase inhibitor or as a building block for advanced materials, aligning with current trends in precision medicine and sustainable chemistry.

One of the most searched questions related to this compound is: "What are the applications of 5-tert-butyl-7-chloro-3-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidine in drug development?" Recent studies suggest its derivatives may modulate key biological pathways, particularly in inflammation and oncology targets. The chlorophenyl moiety enhances binding affinity to certain protein pockets, while the tert-butyl group improves metabolic stability—a critical factor addressed in modern pharmacokinetic optimization strategies.

From a synthetic chemistry perspective, the preparation of CAS 890622-53-4 involves multi-step reactions with careful control of regioselectivity. Industry professionals frequently search for "synthetic routes to pyrazolo[1,5-a]pyrimidine derivatives", reflecting growing demand for efficient methodologies. Recent advances in catalytic systems have enabled greener synthesis approaches, reducing heavy metal catalysts—a response to the pharmaceutical industry's push toward environmentally friendly processes.

The compound's physicochemical properties are equally noteworthy. With calculated logP values indicating moderate lipophilicity (~3.2), it demonstrates balanced membrane permeability—a hot topic in drug formulation circles searching for "optimizing drug-like properties of heterocycles". Its melting point (reported 215-218°C) and crystalline stability make it interesting for cocrystal engineering, an emerging field addressing solubility challenges.

Analytical characterization of 5-tert-butyl-7-chloro-3-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidine typically employs HPLC-MS and NMR techniques. Laboratories often query "HPLC method development for pyrazolo[1,5-a]pyrimidine analysis", underscoring the need for robust quality control protocols. Modern hyphenated techniques like LC-NMR have enhanced structural elucidation capabilities for such complex heterocycles.

In material science applications, the pyrazolo[1,5-a]pyrimidine framework shows promise in organic electronics due to its electron-deficient character. This aligns with searches for "nitrogen-rich heterocycles for OLED materials", particularly for blue-emitting layers. The chlorine substituents offer sites for further functionalization, enabling tuning of electronic properties—a strategy leveraged in developing next-generation semiconductors.

Safety assessments indicate that proper handling procedures should be followed, though it doesn't belong to restricted categories. Environmental fate studies—increasingly searched as "biodegradation of halogenated heterocycles"—suggest standard waste management protocols apply. The scientific community continues to investigate its metabolic pathways, responding to regulatory demands for thorough candidate characterization.

Market availability of CAS 890622-53-4 has expanded with growing interest from contract research organizations. Procurement specialists often search for "bulk suppliers of tert-butyl-substituted pyrimidines", with quality specifications focusing on ≥98% purity by HPLC. Custom synthesis options are increasingly available to support structure-activity relationship studies.

Future research directions may explore the compound's potential in fragment-based drug discovery—a trending topic in medicinal chemistry forums. The rigid pyrazolo[1,5-a]pyrimidine core serves as an excellent vector for growing novel pharmacophores, while its balanced polarity profile addresses the industry's focus on "beyond Rule of Five" drug space exploration.